Cas no 1354930-04-3 (4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)

4-(4-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is a substituted pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorophenyl group at the 4-position and a methoxyphenyl group at the 6-position, contributing to its unique electronic and steric properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or other therapeutic agents. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents enhances its versatility in chemical modifications. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine structure
1354930-04-3 structure
Product Name:4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
CAS No:1354930-04-3
MF:C17H14ClN3O
MW:311.765562534332
MDL:MFCD21335858
CID:5169325
Update Time:2026-03-04

4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
    • 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(2-methoxyphenyl)-
    • MDL: MFCD21335858
    • Inchi: 1S/C17H14ClN3O/c1-22-16-5-3-2-4-13(16)15-10-14(20-17(19)21-15)11-6-8-12(18)9-7-11/h2-10H,1H3,(H2,19,20,21)
    • InChI Key: SZTZQZCVHORYOY-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C2=CC=CC=C2OC)=CC(C2=CC=C(Cl)C=C2)=N1

4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422592-1 g
4-(4-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
1354930-04-3
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€467.00 2023-04-24
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AB422592-5 g
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AB422592-25 g
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AB422592-1g
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abcr
AB422592-5g
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abcr
AB422592-10g
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Additional information on 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

Research Brief on 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354930-04-3): Recent Advances and Therapeutic Potential

The compound 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354930-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This pyrimidine derivative has been identified as a potential therapeutic agent in various disease models, particularly in oncology and inflammatory disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Preliminary data suggest that 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine exhibits selective inhibition against certain tyrosine kinases, which are often implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against ABL1 and SRC family kinases, with IC50 values in the low nanomolar range. This finding positions the compound as a potential candidate for the treatment of hematological malignancies and solid tumors.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory potential of this compound. A study in the European Journal of Pharmacology (2024) reported that 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The compound appears to modulate the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Structural optimization efforts have been ongoing to improve the drug-like properties of this compound. Researchers have synthesized several analogs with modifications to the chlorophenyl and methoxyphenyl moieties, aiming to enhance bioavailability and reduce potential off-target effects. Computational modeling studies have provided valuable insights into the structure-activity relationship (SAR) of this chemical scaffold, guiding the design of more potent and selective derivatives.

Pharmacokinetic studies in animal models have shown that 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate significant first-pass metabolism in the liver. Current research is focusing on prodrug strategies and formulation approaches to address these limitations.

The safety profile of this compound has been evaluated in acute and sub-chronic toxicity studies. Results indicate a relatively wide therapeutic window, with no significant adverse effects observed at pharmacologically relevant doses. However, long-term toxicity studies and comprehensive genotoxicity assessments are still needed before clinical translation can be considered.

In conclusion, 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine represents a promising chemical entity with multiple therapeutic applications. Its dual activity as both a kinase inhibitor and anti-inflammatory agent makes it particularly interesting for drug development. Future research directions include further mechanistic studies, combination therapy evaluations, and the development of more metabolically stable analogs. The compound's unique chemical structure (CAS: 1354930-04-3) continues to serve as a valuable scaffold for medicinal chemistry optimization in the pursuit of novel therapeutic agents.

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